Cas no 759-12-6 (2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid)

• Product Name: 2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• CAS No: 759-12-6
• MF: C₅H₅F₆NO₂
• MW: 225.089122533798
• CID: 982125
• PubChem ID: 85954
• Update Time: 2025-04-19

2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• HEXAFLUORO-DL-VALINE
• MS-20448
• 2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoicacid
• AC-25479
• 2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid
• HMS1661B04
• NSC270745
• dl-4,4,4,4',4',4'-hexafluorovaline
• (1)-2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butyric acid
• 4,4,4,4',4',4'-Hexafluoro-DL-valine, 97%
• EINECS 240-207-5
• CS-0201910
• DTXSID80936353
• AKOS005257795
• SR-01000631627-1
• 759-12-6
• FT-0616961
• 4,4,4,4',4',4'-hexafluoro-dl-valine
• 4,4,4,4',4',4'-hexafluorovaline
• H1427
• CCG-41562
• HY-W142127
• SCHEMBL188569
• MFCD00014349
• 4,4,4,5,5,5-hexafluoro-dl-valine
• NS00054289
• EN300-1938276
• AT13008
• 16063-80-2
• NSC-270745
• 2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butyric acid
• Valine, 4,4,4,4',4',4'-hexafluoro-
• BBL102465
• STL556268
• 2-Amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoic acid

• Inchi： 1S/C5H5F6NO2/c6-4(7,8)2(5(9,10)11)1(12)3(13)14/h1-2H,12H2,(H,13,14)
• InChI Key： KRNSHCKTGFAMPQ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 225.02245
• Monoisotopic Mass: 225.02244737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32